Cas no 1955474-68-6 ((3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride)

• Product Name: (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride
• CAS No: 1955474-68-6
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD29991362
• CID: 4631084
• PubChem ID: 122163517
• Update Time: 2025-05-21

(3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol hydrochloride
• AT22810
• (3R,5S)-5-(METHOXYMETHYL)PYRROLIDIN-3-OL HCL
• (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride
• Rel-(3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol hydrochloride

• MDL： MFCD29991362
• Inchi： 1S/C6H13NO2.ClH/c1-9-4-5-2-6(8)3-7-5;/h5-8H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• InChI Key： KNMOZBOMDXHCKW-RIHPBJNCSA-N
• SMILES： Cl.O[C@H]1CN[C@H](COC)C1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 87.1
• Topological Polar Surface Area: 41.5

Additional information on (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride

Introduction to (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride (CAS No. 1955474-68-6)

Compound CAS No. 1955474-68-6, specifically identified as (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The stereochemistry defined by the (3R,5S) configuration plays a crucial role in its biological activity, making it a subject of intense research interest.

The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, which are critical factors in drug development. These attributes make it an attractive candidate for further exploration in therapeutic applications. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those relevant to neurological and metabolic disorders.

One of the most compelling aspects of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride is its role as a key intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its scaffold to develop novel molecules with enhanced pharmacological profiles. The< strong>methoxymethyl group incorporated into the pyrrolidine ring contributes to the compound's stability and reactivity, making it a versatile building block for drug discovery.

In the realm of neurological research, this compound has shown promise in preclinical studies as a potential regulator of neurotransmitter activity. The precise stereochemistry of (3R,5S)-configuration is believed to influence its interaction with specific receptor targets, thereby modulating neuronal function. This has sparked interest among scientists exploring treatments for conditions such as epilepsy and neurodegenerative diseases.

The metabolic profile of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride has also been extensively studied. Investigations indicate that it undergoes biotransformation through well-characterized enzymatic pathways, suggesting a favorable safety profile. This information is crucial for assessing its potential as a lead compound in drug development pipelines.

Advances in computational chemistry have further enhanced our understanding of this compound's behavior. Molecular modeling studies have provided insights into its binding interactions with biological targets, aiding in the rational design of derivatives with improved efficacy and reduced side effects. These computational approaches are becoming increasingly integral to modern drug discovery processes.

The synthesis of (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. The development of efficient synthetic routes is essential for scaling up production and making this compound more accessible for research purposes. Recent innovations in green chemistry have also influenced these synthetic strategies, emphasizing sustainability and environmental responsibility.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of this compound's therapeutic potential. Preclinical trials are underway to evaluate its efficacy in model systems relevant to human diseases. These trials are designed to provide robust data on its pharmacokinetics and pharmacodynamics, paving the way for future clinical investigations.

The regulatory landscape surrounding new chemical entities like (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride is stringent but well-established. Compliance with Good Manufacturing Practices (GMP) ensures that the compound meets high standards of quality and consistency. Regulatory agencies require comprehensive documentation on its synthesis, characterization, and safety profiles before approving it for clinical use.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple therapeutic areas. Innovations in drug delivery systems may further enhance its clinical utility by improving targeted therapy and patient compliance. As our understanding of biological mechanisms continues to evolve, so too will the potential uses for compounds like (3R,5S)-5-(methoxymethyl)pyrrolidin-3-ol;hydrochloride.